Cas no 1805921-89-4 (2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805921-89-4
• MF: C₉H₄BrF₈NO
• MW: 374.025389671326
• CID: 4812529
• Update Time: 2025-06-15

2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF8NO/c10-1-4-5(7(11)12)6(20-9(16,17)18)3(2-19-4)8(13,14)15/h2,7H,1H2
• InChI Key： VXVAZXKSVMULGR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805921-89-4)

2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805921-89-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound is characterized by its unique molecular structure, which includes multiple fluorine-containing functional groups, such as difluoromethyl, trifluoromethoxy, and trifluoromethyl substituents. These groups contribute to its exceptional chemical reactivity and biological activity, making it a valuable building block in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and crop protection has positioned 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine as a key intermediate. Researchers are particularly interested in its potential applications in the development of next-generation pharmaceuticals and sustainable agrochemicals. Its bromomethyl group offers versatile reactivity, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other advanced synthetic methodologies. This adaptability aligns with the current trend toward precision chemistry and green synthesis.

In the context of environmental sustainability, the compound's fluorine-rich structure has been explored for its potential to enhance the bioavailability and metabolic stability of target molecules. This is particularly relevant given the increasing focus on reducing pesticide residues and improving drug efficacy with lower dosages. The trifluoromethoxy and trifluoromethyl groups, in particular, are known to improve lipophilicity and membrane permeability, which are critical factors in drug design and agrochemical formulation.

From a synthetic chemistry perspective, CAS No. 1805921-89-4 is often discussed in relation to its role in heterocyclic chemistry and catalysis. The compound's pyridine core serves as a robust scaffold for constructing complex molecules, while its electrophilic bromine moiety facilitates diverse transformations. Recent studies have highlighted its utility in palladium-catalyzed reactions and photoinduced radical processes, which are at the forefront of cutting-edge synthetic techniques.

The commercial availability of 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also spurred interest in its scalable production and process optimization. Companies specializing in custom synthesis and contract research are actively exploring efficient routes to manufacture this compound with high purity and yield. This aligns with the broader industry shift toward cost-effective and sustainable chemical manufacturing practices.

In summary, 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805921-89-4) represents a pivotal fluorinated intermediate with wide-ranging applications in life sciences and material chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas such as drug discovery, agrochemical innovation, and advanced synthetic methodologies. As the scientific community continues to uncover its potential, this compound is poised to play an increasingly important role in the development of next-generation chemical solutions.